
Essential Safety and Operational Guide for
Handling Galanin Receptor Ligand M35

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Galanin Receptor Ligand M35

Cat. No.: B8249358 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Galanin Receptor Ligand M35. It outlines the

necessary personal protective equipment (PPE), handling procedures, storage conditions, and

disposal methods to ensure a safe laboratory environment.

Immediate Safety Information
Conflicting information exists regarding the hazard classification of Galanin Receptor Ligand
M35. One safety data sheet (SDS) classifies it as harmful if swallowed and very toxic to aquatic

life with long-lasting effects, while another states it is not a hazardous substance.[1] Given this

discrepancy, it is imperative to handle M35 with a high degree of caution and adhere to the

more stringent safety protocols outlined below.

Personal Protective Equipment (PPE)
When handling M35, the following personal protective equipment is mandatory:
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PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves.

Body Protection Impervious clothing.

Respiratory Protection

A suitable respirator should be used, especially

when handling the lyophilized powder to avoid

inhalation of dust or aerosols.

Emergency First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, removing any contact lenses. Ensure

adequate flushing by separating the eyelids with

fingers. Seek prompt medical attention.[1][2]

Skin Contact

Rinse the affected skin thoroughly with large

amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[1]

[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.[1][2]

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

[2]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of Galanin Receptor Ligand
M35 and to ensure the safety of laboratory personnel.
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Handling Protocols
Ventilation: Always work in a well-ventilated area with an appropriate exhaust system to

minimize inhalation exposure.[1][2]

Avoid Contact: Take all necessary precautions to avoid contact with eyes and skin, as well as

inhalation of dust or aerosols.[1][2]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat,

drink, or smoke in the laboratory.[1]

Preparation of Solutions:

Allow the lyophilized peptide to warm to room temperature in a desiccator before opening

the vial to avoid moisture absorption.[3][4]

For peptides containing amino acids prone to oxidation (like Cys, Met, or Trp), use

oxygen-free solvents.[3]

Test solubility with a small amount of the product first.[3] If insoluble in water, dimethyl

sulfoxide (DMSO) can be used.[3] Dissolve the peptide in a minimal amount of 50% (v/v)

DMSO/water mixture and then dilute to the desired concentration.[3]

Storage Conditions
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Form
Storage
Temperature

Duration Additional Notes

Lyophilized Powder -20°C Several years

Store away from

bright light and

moisture.[3][4][5] For

extended long-term

storage, -80°C is

recommended.[6]

In Solvent -80°C Up to 6 months

Keep in a tightly

sealed container,

away from moisture.

[6]

-20°C Up to 1 month

Keep in a tightly

sealed container,

away from moisture.

[6]

Note: To avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

peptide into single-use vials upon receipt.[3][5]

Physicochemical and Biological Data
Property Value

Molecular Formula C107H153N27O26[2]

Molecular Weight 2233.60 g/mol [2]

Appearance White to off-white solid[7]

Purity >98.0%

Solubility DMSO: 90 mg/mL, Water: 50 mg/mL[8]
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Receptor Binding Affinity Value

Kd 0.1 nM[6][8]

Ki (human GalR1) 0.11 nM[6][9]

Ki (human GalR2) 2.0 nM[6][9]

Experimental Protocols
In Vitro: Inhibition of Forskolin-Stimulated cAMP
Production
Galanin Receptor Ligand M35 exhibits a dual effect on cAMP production in Rin m 5F cells.[1]

[10]

Antagonist Activity: At low concentrations (e.g., 1 nM), M35 can reverse the inhibitory effect

of galanin (10 nM) on forskolin-stimulated cAMP production.[1][11]

Agonist Activity: At higher concentrations (15 nM and 30 nM), M35 acts as a galanin receptor

agonist, inhibiting forskolin-stimulated cAMP production.[1][11]

In Vivo: Animal Studies
Administration: For in vivo studies in rats, M35 has been administered via

intracerebroventricular (i.c.v.) injection.[6]

Dosage Example: A dose of 6 nM in 10 μL has been used to study its effects on learning and

memory in male Sprague-Dawley rats.[6]

Solution Preparation for In Vivo Use: A common vehicle for in vivo administration is a solution

of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. The solubility in this vehicle is

≥ 2.5 mg/mL.[1] It is recommended to prepare the working solution fresh on the day of the

experiment.[1][11]

Galanin Receptor Signaling Pathway
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Galanin receptors (GalR1, GalR2, and GalR3) are G protein-coupled receptors (GPCRs) that

mediate the diverse physiological effects of galanin. GalR1 and GalR3 primarily couple to Gi/o

proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cAMP

levels. In contrast, GalR2 mainly signals through Gq/11 proteins, which activates

phospholipase C and leads to an increase in intracellular calcium.
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Caption: Galanin receptor signaling pathways.

Disposal Plan
Proper disposal of Galanin Receptor Ligand M35 and its containers is essential to prevent

environmental contamination and ensure laboratory safety.

Waste Disposal: Dispose of the contents and the container at an approved waste disposal

plant.[1] Follow all local, state, and federal regulations for chemical waste disposal.

Environmental Precautions: Avoid releasing the substance into the environment.[1] Due to its

potential toxicity to aquatic life, prevent it from entering drains, water courses, or the soil.[1]

Collect any spillage to prevent environmental contamination.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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